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Compound of Interest

Compound Name: 1-Tosylimidazole

Cat. No.: B182993

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of 1-tosylimidazole, a versatile reagent in organic chemistry. The document details a common
synthetic protocol and outlines the key analytical techniques for its identification and purity
assessment. All quantitative data is summarized for clarity, and experimental workflows are

visually represented.

Synthesis of 1-Tosylimidazole

1-Tosylimidazole is commonly synthesized from the reaction of imidazole with p-
toluenesulfonyl chloride. This reaction is a straightforward and high-yielding method for
preparing this important reagent.

Reaction Scheme

The synthesis proceeds via the nucleophilic attack of the imidazole nitrogen on the sulfonyl
chloride, displacing the chloride ion.
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characterization-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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